Pentiapine
Cat. No. B1212039
M. Wt: 299.4 g/mol
InChI Key: FACMWMBWGSPRKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04500472
Procedure details
To the solution of 0.2 g of 5-(4-carboethoxypiperazino)-imidazo[2,1-b][1,3,5]benzothiadiazepine in 2 ml of dry tetrahydrofuran, 100 mg of lithium hydride are added at once and the mixture is refluxed under nitrogen for 48 hrs. The mixture is cooled to room temperature, stirred with 0.2 ml of pb 30% sodium hydroxide, and filtered. The filtrates were evaporated to dryness and the product is purified to give 5-(4-methylpiperazino]-imidazo[2,1-b][1,3,5]benzothiadiazepine, melting at 145°-147°, and identical to compound obtained in example 1.
Name
5-(4-carboethoxypiperazino)-imidazo[2,1-b][1,3,5]benzothiadiazepine
Quantity
0.2 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[C:1]([N:6]1[CH2:11][CH2:10][N:9]([C:12]2[N:13]3[CH:25]=[CH:24][N:23]=[C:14]3[S:15][C:16]3[CH:22]=[CH:21][CH:20]=[CH:19][C:17]=3[N:18]=2)[CH2:8][CH2:7]1)(OCC)=O.[H-].[Li+].[OH-].[Na+]>O1CCCC1>[CH3:1][N:6]1[CH2:11][CH2:10][N:9]([C:12]2[N:13]3[CH:25]=[CH:24][N:23]=[C:14]3[S:15][C:16]3[CH:22]=[CH:21][CH:20]=[CH:19][C:17]=3[N:18]=2)[CH2:8][CH2:7]1 |f:1.2,3.4|
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Inputs
Step One
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Name
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5-(4-carboethoxypiperazino)-imidazo[2,1-b][1,3,5]benzothiadiazepine
|
|
Quantity
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0.2 g
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)(OCC)N1CCN(CC1)C=1N2C(SC3=C(N1)C=CC=C3)=NC=C2
|
|
Name
|
|
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Quantity
|
100 mg
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Li+]
|
|
Name
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|
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Quantity
|
2 mL
|
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Type
|
solvent
|
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Smiles
|
O1CCCC1
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
|
Conditions
Temperature
|
Control Type
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AMBIENT
|
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
|
is refluxed under nitrogen for 48 hrs
|
|
Duration
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48 h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The filtrates were evaporated to dryness
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the product is purified
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
CN1CCN(CC1)C=1N2C(SC3=C(N1)C=CC=C3)=NC=C2
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
